Cas no 2413847-69-3 (rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate)

• Product Name: rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate
• CAS No: 2413847-69-3
• MF: C₉H₁₆F₃NO₃
• MW: 243.223453521729
• CID: 5674087
• PubChem ID: 165769725
• Update Time: 2025-06-08

rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413847-69-3
• EN300-26665815
• rac-tert-butyl N-[(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-yl]carbamate
• rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate

• Inchi： 1S/C9H16F3NO3/c1-5(14)6(9(10,11)12)13-7(15)16-8(2,3)4/h5-6,14H,1-4H3,(H,13,15)/t5-,6-/m1/s1
• InChI Key： OHGUGXPIPKLWCU-PHDIDXHHSA-N
• SMILES： FC([C@@H]([C@@H](C)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 243.10822786g/mol
• Monoisotopic Mass: 243.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate

Introduction to rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate (CAS No. 2413847-69-3)

Rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate (CAS No. 2413847-69-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a trifluoromethylated hydroxybutanoyl moiety. These features contribute to its potential applications in the development of novel pharmaceuticals and as a valuable intermediate in synthetic chemistry.

The chiral nature of rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate makes it particularly interesting for researchers working on enantioselective synthesis and the development of chiral catalysts. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This compound has been studied for its potential as a building block in the synthesis of fluorinated bioactive molecules, which are increasingly important in drug discovery due to their enhanced metabolic stability and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of trifluoromethylated derivatives, including rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate. The researchers found that these compounds exhibited potent inhibitory activity against specific enzymes involved in various disease pathways. This finding underscores the potential of this compound as a lead molecule for further drug development.

In addition to its medicinal applications, rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate has also been explored as an intermediate in the synthesis of other complex molecules. A notable example is its use in the preparation of fluorinated amino acids and peptides. These molecules are valuable for their unique properties and potential applications in protein engineering and drug delivery systems. The ability to introduce fluorine atoms into these structures can significantly enhance their stability and functional performance.

The synthetic route to rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate involves several key steps that highlight the challenges and opportunities in modern organic synthesis. One common approach involves the reaction of tert-butyl carbamate with a trifluoromethylated aldehyde or ketone under controlled conditions to form the desired product. The chiral centers are typically introduced through asymmetric synthesis techniques or by using chiral auxiliaries. Recent advancements in catalytic methods have further simplified these processes, making it more feasible to produce this compound on a larger scale.

The physical and chemical properties of rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. For instance, ¹⁹F NMR spectroscopy is particularly useful for confirming the presence and configuration of the trifluoromethyl group.

In terms of safety and handling, it is important to note that while rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation.

The future prospects for rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a therapeutic agent for various diseases. The combination of its unique structural features and biological activity makes it an attractive candidate for further investigation in both academic and industrial settings.

In conclusion, rac-tert-butyl N-(2R,3R)-1,1,1-trifluoro-3-hydroxybutan-2-ylcarbamate (CAS No. 2413847-69-3) is a versatile chiral compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique properties make it an important molecule for researchers aiming to develop novel pharmaceuticals and advanced materials. As research continues to advance our understanding of this compound's capabilities and applications, it is likely to play an increasingly important role in future scientific endeavors.